N~6~-cycloheptyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N-cycloheptyl-4-N-(2-methylphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C25H28N6/c1-18-11-9-10-16-22(18)28-23-21-17-26-31(20-14-7-4-8-15-20)24(21)30-25(29-23)27-19-12-5-2-3-6-13-19/h4,7-11,14-17,19H,2-3,5-6,12-13H2,1H3,(H2,27,28,29,30)
• InChI Key: FETFSBUDZFNAGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C3C=NN(C3=NC(=N2)NC4CCCCCC4)C5=CC=CC=C5
• Molecular Formula: C25H28N6
• Molecular Weight: 412.5 g/mol
• CAS No.: 946288-01-3

Description

N~6~-cycloheptyl-N~4~-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C25H28N6 and its molecular weight is 412.541. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Molecular Interaction

Research on N6-cycloheptyl-N4-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine and related compounds has largely focused on their structural characterization and potential applications in various fields of chemistry and materials science. A study by Trilleras et al. (2008) synthesized ten new N(4)-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines, exploring their crystalline forms and hydrogen bonding in both two and three dimensions. This research highlights the importance of these compounds in understanding molecular interactions and designing materials with specific properties (Trilleras, Quiroga, Cobo, Marchal, Nogueras, Low, & Glidewell, 2008).

Synthesis and Evaluation as Antimicrobial Additives

The antimicrobial potential of pyrimidine derivatives has been investigated, with compounds being incorporated into various materials for enhanced antimicrobial effects. El‐Wahab et al. (2015) prepared heterocyclic compounds, including those related to pyrazolo-[1,5-a]pyrimidine, and evaluated their antimicrobial activity when incorporated into polyurethane varnish and printing ink paste. This study suggests the utility of such compounds in developing antimicrobial coatings and inks, indicating a broad application in material science and public health (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).

Novel Heterocyclic Synthesis

The synthesis of novel heterocyclic compounds, incorporating pyrimidine derivatives, is a significant area of research. Ho and Suen (2013) reported on the synthesis of a series of new N-cycloalkanes, morpholine, piperazines, and pyrazole derivatives, highlighting the versatility and potential applications of these compounds in drug development and materials chemistry (Ho & Suen, 2013).

Mechanism of Action

Target of Action

The primary target of N6-cycloheptyl-N4-(2-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, also known as NCGC00333959-01, is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from G1 phase to S phase and the progression of the S phase .

Mode of Action

NCGC00333959-01 acts as an inhibitor of CDK2 . By binding to CDK2, it prevents the kinase from phosphorylating its substrates, thereby inhibiting the progression of the cell cycle . This results in the arrest of cell growth and proliferation, particularly in cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway . CDK2 is essential for the transition from G1 to S phase and the progression of the S phase in the cell cycle . By inhibiting CDK2, NCGC00333959-01 prevents the cell from progressing through the cell cycle, leading to cell cycle arrest .

Result of Action

The inhibition of CDK2 by NCGC00333959-01 leads to cell cycle arrest , which in turn results in the inhibition of cell growth and proliferation . This is particularly significant in the context of cancer cells, where uncontrolled cell growth and proliferation are hallmarks of the disease .